Cas no 24539-27-3 (Methyl (2R,3R,4S,5S)-4-carbamoylcubane-1-carboxylate hydrochloride)

• Product Name: Methyl (2R,3R,4S,5S)-4-carbamoylcubane-1-carboxylate hydrochloride
• CAS No: 24539-27-3
• Molecular Formula: C₁₁H₁₁NO₃
• Molecular Weight: 205.209943056107
• CID: 5165236
• PubChem ID: 59462353

Methyl (2R,3R,4S,5S)-4-carbamoylcubane-1-carboxylate hydrochloride Properties

Names and Identifiers

• Methyl (2R,3R,4S,5S)-4-carbamoylcubane-1-carboxylate hydrochloride
• SCHEMBL10164871
• Methyl 4-(aminocarbonyl)pentacyclo[4.2.0.02,5.03,8.04,7]octane-1-carboxylate
• methyl 4-carbamoylcubane-1-carboxylate
• DTXSID001141265
• methyl 8-carbamoylcubane-1-carboxylate
• 24539-27-3
• G62231

• InChIKey： WEETXMAXTWYFRX-UHFFFAOYSA-N
• Inchi： 1S/C11H11NO3/c1-15-9(14)11-5-2-6(11)4-7(11)3(5)10(2,4)8(12)13/h2-7H,1H3,(H2,12,13)
• SMILES： C12(C(OC)=O)C3C4C5(C(N)=O)C3C1C5C42

Computed Properties

• Exact Mass: 205.07389321g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 205.07389321g/mol
• Heavy Atom Count: 15
• Complexity: 409
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 69.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids